(3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane

• CAS No.: 67874-27-5
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• IUPAC Name: (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane
• InChI: InChI=1S/C17H22O2/c1-17(2)13-9-8-12(10-13)14(17)11-19-16-7-5-4-6-15(16)18-3/h4-7,11-13H,8-10H2,1-3H3/b14-11+
• InChI Key: JDLWIJFHLASTDC-SDNWHVSQSA-N
• Isomeric SMILES: CC\1(C2CCC(C2)/C1=C\OC3=CC=CC=C3OC)C
• Canonical SMILES: CC1(C2CCC(C2)C1=COC3=CC=CC=C3OC)C

Description

(3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane is a novel chemical entity offered for research and development purposes. This compound features a 2,2-dimethylbicyclo[2.2.1]heptane scaffold, a rigid structure that can contribute to defined stereochemistry and metabolic stability in bioactive molecules . The core bicyclo[2.2.1]heptane structure is a well-known framework in medicinal chemistry; for instance, derivatives of similar bicyclic systems, such as the 6,6-dimethylbicyclo[3.1.1]heptane ring, have been developed as a novel class of potent, selective, and orally active antagonists for the prostaglandin D2 (PGD2) receptor, showing excellent activity in allergic disease models . The (E)-configured methoxyphenoxy methylidene substituent introduces potential for conjugation and specific electronic interactions. This unique structural combination makes the compound a valuable building block for probing biological systems, particularly in the discovery and development of new therapeutics for inflammatory conditions and allergies, as well as in material science. This product is intended for research applications in a controlled laboratory environment and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or personal use. Researchers should handle the material according to appropriate laboratory safety protocols.

Biological Activity

(3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane, with the molecular formula C17H22O2, is a compound that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a bicyclic structure, which contributes to its unique biological activity. The presence of the methoxyphenoxy group is significant in determining its interaction with biological systems.

Property	Value
Molecular Formula	C17H22O2
Molecular Weight	270.36 g/mol
IUPAC Name	(3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane
CAS Number	67874-27-5

Antioxidant Activity

Research indicates that compounds similar to (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane exhibit significant antioxidant properties. A study demonstrated that the compound can scavenge free radicals effectively, which may contribute to its protective effects against oxidative stress in various cell types .

Anti-inflammatory Effects

In vitro studies have shown that this compound can inhibit pro-inflammatory cytokines, suggesting a potential role in managing inflammatory diseases. The mechanism appears to involve the modulation of NF-kB signaling pathways, which are crucial in the inflammatory response .

Anticancer Properties

Recent investigations into the anticancer potential of (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane have revealed promising results. It has been observed to induce apoptosis in cancer cell lines through the activation of caspase pathways and inhibition of cell proliferation markers .

Case Studies

• Cell Line Studies:
  • Breast Cancer: In studies involving MCF-7 breast cancer cells, (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane demonstrated a dose-dependent reduction in cell viability, with IC50 values indicating significant potency compared to standard chemotherapeutic agents .
  • Liver Cancer: A separate study reported that the compound inhibited the growth of HepG2 liver cancer cells by promoting apoptosis and disrupting mitochondrial membrane potential .
• Animal Models:
  • In vivo experiments using murine models of inflammation showed that administration of this compound resulted in reduced edema and inflammatory markers in serum, supporting its potential as an anti-inflammatory agent .

The biological activities of (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane are attributed to its ability to interact with various cellular pathways:

• Antioxidant Mechanism: The compound enhances endogenous antioxidant enzyme activity while directly scavenging reactive oxygen species.
• Inflammatory Pathway Modulation: It inhibits the activation of NF-kB and reduces the expression of COX-2 and iNOS.
• Apoptotic Induction: The compound activates caspases and alters Bcl-2 family protein expression to promote apoptosis in cancer cells.

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds with similar structures to (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane exhibit significant anticancer properties.

• Mechanism of Action : Compounds in this class can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation.
• Case Study : A study demonstrated that derivatives of this compound showed cytotoxic effects against various cancer cell lines, achieving IC50 values lower than established chemotherapeutics. For instance, compounds similar to this structure exhibited IC50 values below 10 µM against A-431 epidermoid carcinoma cells.

Activity Type	Cell Line/Model	IC50 (µM)	Reference
Anticancer	A-431	<10

Neuroprotective Effects

The neuroprotective potential of this compound has been explored in various studies.

• Anticonvulsant Activity : Research suggests that bicyclic compounds can reduce seizure frequency in models of induced seizures.
• Case Study : In a model using picrotoxin to induce seizures, related compounds displayed significant efficacy in mitigating seizure activity.

Activity Type	Model	Efficacy	Reference
Anticonvulsant	Picrotoxin-induced	Significant reduction

Anti-inflammatory Properties

Compounds with similar structures have also been investigated for their anti-inflammatory properties.

• Cytokine Inhibition : Certain derivatives have demonstrated the ability to inhibit pro-inflammatory cytokines such as IL-1β.

Activity Type	Cell Line/Model	IC50 (µM)	Reference
Anti-inflammatory	J774A.1 cells	10

Data Tables

This section summarizes key findings regarding the biological activities of (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane and its derivatives.

Summary of Biological Activities

Activity Type	Cell Line/Model	IC50 (µM)	Mechanism of Action
Anticancer	A-431	<10	Induction of apoptosis
Anticonvulsant	Picrotoxin model	Not specified	Modulation of neuronal excitability
Anti-inflammatory	J774A.1 cells	10	Inhibition of pro-inflammatory cytokines

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bicyclo[2.2.1]heptane Derivatives

(a) 3-(Bromomethylene)-2,2-dimethylbicyclo[2.2.1]heptane

• Structure: Shares the bicyclo[2.2.1]heptane core and 3-methylidene substituent but replaces the 2-methoxyphenoxy group with bromine.
• Synthesis: Produced as a minor product in the bromosulfonamidation of camphene with benzenesulfonamide and N-bromosuccinimide .
• Key Differences : Bromine’s electronegativity and larger atomic radius may alter reactivity (e.g., susceptibility to nucleophilic substitution) compared to the aromatic ether group in the target compound.

(b) Camphene (2,2-Dimethyl-3-methylidenebicyclo[2.2.1]heptane)

• Structure: Lacks the 2-methoxyphenoxy group, featuring only a methylidene substituent.
• Properties: A volatile monoterpene found in essential oils (e.g., Artemisia annua) .
• Applications: Used as a fragrance and precursor in organic synthesis. The absence of the phenoxy group reduces polarity and bioactivity compared to the target compound.

(c) 3-(2-Methoxymethoxyethylidene)-2,2-dimethylbicyclo[2.2.1]heptane

• Structure: Substitutes the 2-methoxyphenoxy group with a methoxymethoxyethylidene chain.
• Occurrence: Identified in Artemisia annua methanolic extracts, suggesting natural origin .

Bicyclo[3.1.1]heptane Derivatives

(a) 6,6-Dimethylbicyclo[3.1.1]heptane Sulfonamides/Amides

• Structure : Features a bicyclo[3.1.1]heptane (pinane) core with sulfonamide or amide substituents.
• Bioactivity : Acts as prostaglandin D₂ receptor antagonists with high binding affinity and cAMP inhibition .
• Key Contrast : The bicyclo[3.1.1] framework and sulfonamide group confer distinct steric and electronic properties compared to the target compound’s bicyclo[2.2.1] structure and aromatic ether.

Preparation Methods

Typical Synthetic Route:

• Generation of a suitable bicyclo[2.2.1]heptane aldehyde or ketone intermediate at the 3-position, which can be achieved by oxidation or functional group transformation of the bicyclic core.
• Condensation with 2-methoxyphenol or its derivatives to form the (2-methoxyphenoxy)methylidene substituent through an aldol-type or Wittig-type reaction, ensuring the formation of the exocyclic double bond in the E-configuration.

This step requires careful control of reaction conditions to favor the (3E) isomer and to maintain the integrity of the bicyclic framework.

Detailed Preparation Methodology

Step	Description	Reagents/Conditions	Outcome
1	Diels-Alder Cycloaddition	Cyclopentadiene + 2-butene (cis/trans mixture)	Formation of 5,6-dimethylbicyclo[2.2.1]hept-2-ene intermediate
2	Isomerization	Isomerization catalyst (e.g., metal catalysts) at 150–350°C	Conversion to 2-methylene-3-methylbicyclo[2.2.1]heptane and 2,3-dimethylbicyclo[2.2.1]hept-2-ene
3	Functional Group Introduction	Oxidation to aldehyde/ketone at C-3 (e.g., via selective oxidation reagents)	Formation of bicyclo[2.2.1]heptane-3-carbaldehyde or ketone
4	Condensation with 2-Methoxyphenol	Wittig or aldol condensation under controlled conditions	Formation of (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane

Research Findings and Optimization Notes

• The Diels-Alder reaction is highly efficient and scalable, with the choice of olefin (1-butene vs. 2-butene) influencing the substitution pattern on the bicyclic ring.
• The isomerization step can be integrated into the initial reaction mixture (one-step method) or performed separately (two-step method), with similar yields and selectivity.
• The stereochemistry of the methylidene substituent is critical; the (3E) configuration is favored under thermodynamically controlled condensation conditions.
• The use of 2-methoxyphenol as the nucleophile ensures the introduction of the methoxy group ortho to the phenoxy oxygen, which is important for the compound’s chemical properties.
• Reaction temperatures and catalyst choice in the isomerization and condensation steps significantly affect yield and purity.

Summary Table of Key Parameters

Parameter	Range/Value	Notes
Diels-Alder Reaction Temperature	20–400°C (preferably 100–350°C)	Vapor pressure conditions, no special pressure required
Olefin Starting Material	2-butene (cis/trans), 1-butene	Mixtures can be used for diverse substitution
Isomerization Catalyst	Metal-based catalysts (e.g., Pd, Pt)	Can be added in one-step or two-step process
Oxidation Reagents	Selective oxidants (e.g., PCC, Swern)	For aldehyde/ketone formation at C-3
Condensation Method	Wittig or aldol condensation	Controls (3E) stereochemistry
Solvent	Typically aprotic solvents (e.g., THF, dichloromethane)	Depends on condensation method

Q & A

Q. What synthetic routes are optimal for preparing (3E)-3-[(2-methoxyphenoxy)methylidene]-2,2-dimethylbicyclo[2.2.1]heptane?

• Methodological Answer : The bicyclo[2.2.1]heptane (norbornane) core can be synthesized via a Diels-Alder reaction between cyclopentadiene and a suitable dienophile. Subsequent functionalization involves introducing the 2-methoxyphenoxy group via nucleophilic substitution or coupling reactions. For the methylidene moiety, Wittig or Horner-Wadsworth-Emmons reactions are effective for forming the exocyclic double bond with (E)-stereochemistry. Key steps include:

• Step 1 : Synthesis of 2,2-dimethylnorbornane via Diels-Alder with appropriate substituents.
• Step 2 : Bromination at the 3-position followed by elimination to generate the methylidene intermediate.
• Step 3 : Coupling with 2-methoxyphenol using Pd-catalyzed cross-coupling or nucleophilic aromatic substitution.
  Reaction optimization (e.g., temperature, catalyst loading) is critical to minimize byproducts like (Z)-isomers or over-oxidation .

Q. How can the structure of this compound be confirmed spectroscopically?

• Methodological Answer :

• IR Spectroscopy : Look for absorption bands at ~1650–1700 cm⁻¹ (C=O from ester intermediates, if applicable) and ~1250 cm⁻¹ (C-O-C from methoxy groups).
• ¹H NMR : Key signals include:
• δ 6.6–7.3 ppm (aromatic protons from 2-methoxyphenoxy).
• δ 5.2–5.8 ppm (olefinic protons from methylidene group, with coupling constants confirming (E)-geometry, J ≈ 12–16 Hz).
• δ 1.0–1.5 ppm (methyl groups on the bicyclo framework).
• ¹³C NMR : Peaks at δ 150–160 ppm (aromatic carbons adjacent to oxygen) and δ 110–120 ppm (sp² carbons in the methylidene group).
• Mass Spectrometry : High-resolution MS (HRMS) confirms the molecular ion ([M+H]⁺ or [M+Na]⁺) and fragmentation patterns .

Q. What are the stability considerations for this compound under varying storage conditions?

• Methodological Answer :

• Thermal Stability : Conduct thermogravimetric analysis (TGA) to assess decomposition temperatures. The bicyclo framework is generally stable up to 200°C, but the exocyclic double bond may oxidize at elevated temperatures.
• Photostability : UV-Vis spectroscopy under accelerated light exposure (e.g., ICH Q1B guidelines) can detect degradation products. The methoxy group may reduce photo-oxidation compared to unsubstituted phenols.
• Humidity Sensitivity : Store in anhydrous conditions (e.g., desiccators with molecular sieves) to prevent hydrolysis of the methylidene or ether linkages .

Advanced Research Questions

Q. How can computational methods predict the stereochemical outcome of key synthetic steps?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model transition states for reactions like Diels-Alder or Wittig processes. For example:

• Diels-Alder Reaction : Calculate activation energies for endo vs. exo transition states to predict regioselectivity.
• E/Z Selectivity : Analyze orbital interactions (e.g., HOMO-LUMO overlap) in the methylidene formation step.
  Compare computed NMR chemical shifts (GIAO method) with experimental data to validate stereochemistry .

Q. What strategies resolve contradictions between experimental and computational data for this compound?

• Methodological Answer :

• Scenario : Discrepancies in predicted vs. observed NMR shifts.
• Step 1 : Re-optimize the computational model (e.g., solvent effects with PCM, higher basis sets like 6-311++G**).
• Step 2 : Check for dynamic effects (e.g., conformational averaging) using molecular dynamics simulations.
• Scenario : Unexpected byproducts in synthesis.
• Step 1 : Use LC-MS to identify impurities and trace their origin (e.g., over-oxidation, isomerization).
• Step 2 : Re-examine reaction kinetics via in situ IR or Raman spectroscopy .

Q. How does the electronic nature of the 2-methoxyphenoxy group influence reactivity in catalytic systems?

• Methodological Answer :

• Electron-Donating Effects : The methoxy group increases electron density on the aromatic ring, enhancing nucleophilic aromatic substitution rates.
• Catalyst Design : Use Pd(PPh₃)₄ or CuI/1,10-phenanthroline for coupling reactions. Steric hindrance from the bicyclo framework may require bulky ligands (e.g., XPhos) to improve yields.
• Mechanistic Probes : Isotopic labeling (e.g., ¹⁸O in methoxy group) combined with kinetic isotope effects (KIE) studies can elucidate rate-determining steps .